Cas no 65208-13-1 (2-Hydrazinyl-5-methylbenzoic acid)

• Product Name: 2-Hydrazinyl-5-methylbenzoic acid
• CAS No: 65208-13-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5008329
• Update Time: 2025-07-02

2-Hydrazinyl-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-HYDRAZINYL-5-METHYLBENZOIC ACID
• 2-Hydrazino-5-methylbenzoic acid
• 2-hydrazino-5-methyl benzoic acid
• 2-Hydrazinyl-5-methylbenzoic acid

• Inchi： 1S/C8H10N2O2/c1-5-2-3-7(10-9)6(4-5)8(11)12/h2-4,10H,9H2,1H3,(H,11,12)
• InChI Key： VZYAAITZLIJNRH-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4

Additional information on 2-Hydrazinyl-5-methylbenzoic acid

Introduction to 2-Hydrazinyl-5-methylbenzoic acid (CAS No. 65208-13-1)

2-Hydrazinyl-5-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 65208-13-1, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the class of hydrazino benzoic acids, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of 2-hydrazinyl-5-methylbenzoic acid features a benzoic acid backbone substituted with a hydrazino group at the 2-position and a methyl group at the 5-position, which endows it with unique chemical and pharmacological properties.

The synthesis of 2-hydrazinyl-5-methylbenzoic acid involves multi-step organic reactions, typically starting from commercially available precursors such as methyl benzoate. The introduction of the hydrazino group at the 2-position is a critical step, often achieved through nucleophilic substitution or condensation reactions. The presence of the methyl group at the 5-position enhances the stability and reactivity of the molecule, making it a valuable intermediate in further derivatization processes.

Recent advancements in medicinal chemistry have highlighted the potential of hydrazino benzoic acids as scaffolds for developing novel therapeutic agents. Studies have demonstrated that compounds bearing similar structural features exhibit promising activities against various biological targets, including enzymes and receptors involved in inflammatory and metabolic disorders. The hydrazinyl moiety, in particular, has been shown to interact with biological systems in multiple ways, leading to inhibitory effects on key pathological pathways.

In terms of pharmacological activity, 2-hydrazinyl-5-methylbenzoic acid has been investigated for its potential role in modulating inflammatory responses. Research indicates that this compound may interfere with the production of pro-inflammatory cytokines by inhibiting key signaling cascades. Additionally, its ability to chelate metal ions has raised interest in its potential applications as an antioxidant or anti-inflammatory agent. These properties make it a compelling candidate for further exploration in preclinical and clinical studies.

The chemical stability of 2-hydrazinyl-5-methylbenzoic acid is another critical aspect that influences its utility in pharmaceutical applications. The compound exhibits moderate solubility in polar organic solvents, which facilitates its use in formulation development. However, its sensitivity to hydrolysis under acidic or basic conditions necessitates careful handling during storage and administration. Advanced synthetic methodologies have been employed to improve the stability and bioavailability of derivatives of this compound, enhancing their therapeutic potential.

Recent research has also explored the structural analogs of 2-hydrazinyl-5-methylbenzoic acid, aiming to optimize its pharmacokinetic and pharmacodynamic profiles. By modifying substituents at different positions on the benzoic acid ring, scientists have generated libraries of compounds with varying biological activities. These efforts have led to the identification of several potent derivatives that show improved efficacy and reduced side effects compared to their parent compound.

The role of computational chemistry in designing and optimizing 2-hydrazinyl-5-methylbenzoic acid derivatives cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding affinity and interaction patterns of this compound with biological targets. By leveraging high-throughput virtual screening, researchers have been able to rapidly identify promising candidates for further experimental validation. This interdisciplinary approach has significantly accelerated the drug discovery process.

In conclusion, 2-hydrazinyl-5-methylbenzoic acid (CAS No. 65208-13-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new insights into its mechanisms of action and applications across various disease areas. As research progresses, it is expected that derivatives of this compound will play an increasingly important role in addressing unmet medical needs.